1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 1-[(2-methylphenyl)methyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C12H14O/c1-10-4-2-3-5-11(10)8-12(9-13)6-7-12/h2-5,9H,6-8H2,1H3
• InChI Key: SUOADBZRPPKSNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2(CC2)C=O

Description

1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a 2-methylbenzyl substituent and an aldehyde functional group. The aldehyde group in this compound makes it a versatile intermediate for further chemical transformations, such as condensation or oxidation reactions.

Key structural attributes include:

• Cyclopropane core: A strained three-membered ring that confers unique reactivity and stability characteristics.
• 2-Methylbenzyl substituent: Aromaticity and steric bulk that may influence solubility and intermolecular interactions.
• Aldehyde functionality: A reactive site for nucleophilic additions or redox reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde typically involves the cyclopropanation of an appropriate precursor. One common method is the reaction of 2-methylbenzyl chloride with cyclopropanecarboxaldehyde in the presence of a strong base such as sodium hydride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the aldehyde group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropane ring can undergo substitution reactions, particularly at the benzylic position, using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Bromine (Br2) in carbon tetrachloride (CCl4).

Major Products Formed

Oxidation: 1-[(2-Methylphenyl)methyl]cyclopropane-1-carboxylic acid.

Reduction: 1-[(2-Methylphenyl)methyl]cyclopropane-1-methanol.

Substitution: Various substituted cyclopropane derivatives depending on the reagent used.

Scientific Research Applications

1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde involves its interaction with molecular targets such as enzymes and receptors. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, leading to modulation of their activity. Additionally, the cyclopropane ring can interact with hydrophobic pockets in proteins, influencing their conformation and function.

Comparison with Similar Compounds

Key Observations:

Ring Systems: The cyclopropane core is shared with S-bioallethrin and prallethrin, but the latter two are carboxylate esters, whereas the target compound and its analogs (e.g., ) feature aldehyde groups.

Hydroxypropan-2-yl in adds polarity, improving aqueous solubility relative to the hydrophobic benzyl or cyclohexyl groups.

Functional Group Diversity : Aldehydes (target compound, ) are more reactive toward nucleophiles than esters (), which are hydrolytically labile but often used in pesticidal formulations for controlled release.

Stability and Physicochemical Properties

• Aldehydes (Target, ) : Prone to oxidation (e.g., forming carboxylic acids) and polymerization. Storage under inert atmospheres is critical.
• Esters () : More stable under acidic conditions but susceptible to hydrolysis in basic environments.

Biological Activity

1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde is a cyclopropane derivative that has gained attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, characterized by its cyclopropane ring and aldehyde functional group, is being explored for various therapeutic applications, including its interactions with biological systems.

The molecular formula of 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde is C₁₂H₁₄O, with a molar mass of approximately 190.24 g/mol. The presence of the cyclopropane ring contributes to its unique reactivity and biological interactions.

Property	Value
Molecular Formula	C₁₂H₁₄O
Molar Mass	190.24 g/mol
Functional Groups	Aldehyde, Cyclopropane

Biological Activity

Research indicates that 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde exhibits several biological activities:

1. Antimicrobial Activity
Studies have shown that derivatives of cyclopropane compounds possess antimicrobial properties. For instance, similar compounds have been evaluated for their effectiveness against various bacterial strains, suggesting potential applications in treating infections.

2. Anticancer Properties
Cyclopropane derivatives are being investigated for their anticancer potential. Preliminary studies indicate that 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde may inhibit tumor growth by affecting cellular pathways involved in proliferation and apoptosis. The specific mechanisms remain under investigation, but the compound's ability to interact with key molecular targets is promising.

3. Anti-inflammatory Effects
The compound has also been evaluated for anti-inflammatory activity. In vitro assays suggest that it may modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by chronic inflammation.

The biological activity of 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde is likely mediated through its interaction with various biological targets:

• Enzyme Inhibition: The aldehyde group may participate in Michael addition reactions with nucleophilic sites on enzymes, leading to inhibition.
• Receptor Modulation: The compound may bind to specific receptors involved in signaling pathways, altering their activity and influencing cellular responses.

Case Studies

Recent case studies have focused on the synthesis and evaluation of 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde and its derivatives:

Case Study 1: Anticancer Activity
A study published in Journal of Medicinal Chemistry evaluated the anticancer effects of various cyclopropane derivatives, including 1-[(2-Methylphenyl)methyl]cyclopropane-1-carbaldehyde. The results indicated significant inhibition of cancer cell proliferation in vitro, with IC50 values suggesting potent activity against several cancer cell lines.

Case Study 2: Anti-inflammatory Mechanisms
Another investigation assessed the anti-inflammatory potential of this compound through a series of assays measuring cytokine release in response to lipopolysaccharide (LPS) stimulation. The findings demonstrated a dose-dependent reduction in pro-inflammatory cytokines, indicating a promising therapeutic profile for inflammatory diseases.